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Compound of Interest

Compound Name: Ethyl trans-4-decenoate

Cat. No.: B1588154 Get Quote

An Examination of a Commercially Significant Flavor and Fragrance Compound

Abstract
Ethyl trans-4-decenoate is a key aroma chemical, prized for its characteristic fruity and pear-

like notes, which has led to its widespread use in the flavor, fragrance, and cosmetic industries.

While its aromatic properties are well-documented, a comprehensive understanding of its

thermal stability and degradation profile is essential for ensuring product quality, safety, and

shelf-life, particularly in applications involving heat processing. This technical guide synthesizes

the available scientific information on the thermal behavior of ethyl trans-4-decenoate,

providing insights for researchers, scientists, and professionals in drug development and other

relevant fields. Due to a lack of specific published research on the thermal analysis of this

compound, this guide also draws upon general principles of ester thermal degradation to

hypothesize potential decomposition pathways.

Physicochemical Properties of Ethyl Trans-4-
Decenoate
A foundational understanding of the physicochemical properties of ethyl trans-4-decenoate is

crucial before delving into its thermal stability. These properties influence its behavior under

various processing and storage conditions.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₂ [1][2]

Molecular Weight 198.31 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 72 °C [1]

Flash Point 110.00 °C (230.00 °F) TCC [3]

Density 0.871 - 0.881 g/cm³ @ 25 °C [3]

Refractive Index 1.432 - 1.442 @ 20 °C [3]

CAS Number 76649-16-6 [1][2]

Thermal Stability Profile
Direct experimental data from thermogravimetric analysis (TGA) or differential scanning

calorimetry (DSC) specifically for ethyl trans-4-decenoate is not readily available in published

literature. TGA is a technique used to measure the mass loss of a sample as a function of

temperature, which helps in determining its thermal stability.[4] DSC is used to measure the

heat flow associated with thermal transitions in a material.

However, based on the general behavior of similar long-chain unsaturated esters, it can be

inferred that ethyl trans-4-decenoate is relatively stable at room temperature and under

recommended storage conditions of 0 - 8 °C.[1] Its use in food and cosmetic formulations

suggests stability during standard manufacturing processes that do not involve extreme

temperatures.[1]

Potential Thermal Degradation Pathways
In the absence of specific experimental data for ethyl trans-4-decenoate, we can hypothesize

its thermal degradation pathways based on established mechanisms for similar esters. The

primary thermal decomposition route for many esters is a unimolecular elimination reaction,

often proceeding through a six-membered cyclic transition state, known as a retro-ene reaction.
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For ethyl trans-4-decenoate, this would likely involve the abstraction of a hydrogen atom from

the ethyl group by the carbonyl oxygen, leading to the formation of ethylene and trans-4-

decenoic acid.

Caption: Hypothesized retro-ene degradation of ethyl trans-4-decenoate.

Further degradation of trans-4-decenoic acid could occur at higher temperatures, potentially

leading to a complex mixture of smaller volatile organic compounds through mechanisms like

decarboxylation and oxidative cleavage.

Experimental Protocols for Thermal Analysis
To definitively determine the thermal stability and degradation products of ethyl trans-4-
decenoate, a series of experiments would be required. The following are proposed

methodologies based on standard analytical techniques.

Thermogravimetric Analysis (TGA)
Objective: To determine the onset of thermal decomposition and the temperature ranges of

mass loss.

Methodology:

A sample of ethyl trans-4-decenoate (5-10 mg) is placed in an inert TGA pan (e.g.,

alumina).

The sample is heated from ambient temperature to approximately 600 °C at a constant

heating rate (e.g., 10 °C/min).

The analysis is conducted under an inert atmosphere (e.g., nitrogen) to prevent oxidative

degradation.

The mass of the sample is recorded as a function of temperature.

The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed

to identify the onset of decomposition and temperatures of maximum mass loss rate.
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Differential Scanning Calorimetry (DSC)
Objective: To identify thermal transitions such as melting, boiling, and decomposition.

Methodology:

A small sample of ethyl trans-4-decenoate (2-5 mg) is hermetically sealed in a DSC pan.

An empty, sealed pan is used as a reference.

The sample and reference are heated at a controlled rate (e.g., 10 °C/min) over a

temperature range relevant to its expected transitions.

The heat flow to the sample relative to the reference is measured.

The resulting DSC thermogram is analyzed for endothermic and exothermic peaks

corresponding to thermal events.

Evolved Gas Analysis-Mass Spectrometry (EGA-MS)
Objective: To identify the volatile degradation products.

Methodology:

A TGA instrument is coupled to a mass spectrometer.

As the ethyl trans-4-decenoate sample is heated in the TGA, the evolved gases

(degradation products) are transferred to the mass spectrometer.

Mass spectra of the evolved gases are recorded continuously as a function of temperature.

The mass spectra are analyzed to identify the chemical structures of the degradation

products.

Conclusion and Future Research
While ethyl trans-4-decenoate is a widely used and commercially important compound, there

is a notable gap in the scientific literature regarding its specific thermal stability and

degradation profile. The information presented here, based on its known physicochemical
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properties and the established chemistry of similar esters, provides a foundational

understanding. However, empirical data from thermal analysis techniques such as TGA, DSC,

and EGA-MS is necessary to fully characterize its behavior at elevated temperatures. Such

research would be invaluable for optimizing its use in various applications, ensuring product

stability, and predicting potential degradation products that may impact the sensory profile and

safety of consumer products. Future studies should focus on performing these analyses to

provide the quantitative data needed for a complete thermal profile of ethyl trans-4-
decenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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